Cas no 398999-89-8 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 398999-89-8
• MF: C₂₀H₂₁N₃O₅S₂
• MW: 447.527842283249
• CID: 6525165
• Update Time: 2025-07-15

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C20H21N3O5S2/c1-22-18-16(27-2)4-3-5-17(18)29-20(22)21-19(24)14-6-8-15(9-7-14)30(25,26)23-10-12-28-13-11-23/h3-9H,10-13H2,1-2H3
• InChI Key： GNWYYTXQNJTVRZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 654.5±65.0 °C(Predicted)
• pka: -1.79±0.20(Predicted)

Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide

Recent Advances in the Study of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide (CAS: 398999-89-8)

The compound N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide (CAS: 398999-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanism of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The benzothiazole and morpholine sulfonyl moieties are critical for its binding affinity and selectivity, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in various diseases, including cancer and autoimmune disorders. Notably, the compound exhibits a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects, as evidenced by recent preclinical studies.

Despite these promising findings, challenges remain in optimizing the compound's solubility and metabolic stability to enhance its therapeutic potential. Ongoing research is exploring novel derivatives and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide represents a compelling area of research with significant implications for drug discovery. Continued investigation into its biological mechanisms and therapeutic applications will be crucial for realizing its full potential in treating complex diseases.